Cas no 1699879-56-5 (N-ethyl-1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}-5-propyl-1H-pyrazole-3-carboxamide)

• Product Name: N-ethyl-1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}-5-propyl-1H-pyrazole-3-carboxamide
• CAS No: 1699879-56-5
• MF: C₁₅H₂₀F₃N₅O
• MW: 343.347413063049
• MDL: MFCD32667260
• CID: 5171412
• Update Time: 2025-06-08

N-ethyl-1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}-5-propyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, N-ethyl-1-[[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl]-5-propyl-
• N-ethyl-1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}-5-propyl-1H-pyrazole-3-carboxamide

• MDL： MFCD32667260
• Inchi： 1S/C15H20F3N5O/c1-4-6-10-7-12(14(24)19-5-2)20-23(10)9-11-8-13(15(16,17)18)21-22(11)3/h7-8H,4-6,9H2,1-3H3,(H,19,24)
• InChI Key： PDPZCNSIPLCYLS-UHFFFAOYSA-N
• SMILES： N1(CC2N(C)N=C(C(F)(F)F)C=2)C(CCC)=CC(C(NCC)=O)=N1

Additional information on N-ethyl-1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}-5-propyl-1H-pyrazole-3-carboxamide

Introduction to N-ethyl-1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}-5-propyl-1H-pyrazole-3-carboxamide (CAS No. 1699879-56-5)

N-ethyl-1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}-5-propyl-1H-pyrazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1699879-56-5, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including N-ethyl and trifluoromethyl substituents, contributes to its complex chemical profile and makes it a subject of intense research interest.

The molecular structure of N-ethyl-1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}-5-propyl-1H-pyrazole-3-carboxamide is characterized by a central pyrazole ring that is further modified with various alkyl and aryl groups. The trifluoromethyl group, in particular, is known for its ability to enhance the metabolic stability and binding affinity of drug candidates. This feature has made such compounds valuable in the development of treatments for various diseases, including cancer and inflammatory disorders. The propyl side chain adds another layer of complexity, influencing both the solubility and bioavailability of the molecule.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound in question, N-ethyl-1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}-5-propyl-1H-pyrazole-3-carboxamide, has been studied for its potential applications in multiple therapeutic areas. One of the most promising areas of research is its use as an anti-inflammatory agent. Studies have shown that pyrazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The specific arrangement of functional groups in this compound may enhance its ability to interact with these enzymes, thereby reducing inflammation.

The role of the methyl group in the 1-methyl substituent on the pyrazole ring is also worth noting. Methyl groups are known to influence the electronic properties of a molecule, which can affect its binding affinity to biological targets. In this context, the presence of multiple methyl groups in N-ethyl-1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}-5-propyl-1H-pyrazole-3-carboxamide could contribute to its unique pharmacological profile. Furthermore, the combination of these substituents may lead to synergistic effects, enhancing the overall therapeutic potential of the compound.

Another area where this compound shows promise is in the treatment of neurological disorders. Pyrazole derivatives have been investigated for their potential to cross the blood-brain barrier and exert effects on central nervous system (CNS) receptors. The structural features of N-ethyl-1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylylmethyle}-5-propyl-lH-pyrazole-l-carboxamide make it a candidate for further exploration in this field. Specifically, its ability to interact with neurotransmitter receptors such as serotonin and dopamine could make it useful in treating conditions like depression and anxiety.

The synthesis of N-e thyl-l-{l-m eth yl-l H -py ra z ol -5 -ylm eth y l}-l H -py ra z ole-l-carboxamide is also an important aspect of its study. The synthetic route involves multiple steps, including condensation reactions and functional group transformations. The use of advanced synthetic techniques allows for precise control over the molecular structure, enabling researchers to optimize the compound's properties for therapeutic use. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl groups into the pyrazole ring efficiently.

In conclusion, N-e thyl-l-{l-m eth yl-l H -py ra z ol -5 -ylm eth y l}-l H -py ra z ole-l-carboxamide (CAS No. 1699879 56 5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including multiple functional groups such as N-e thyl, m eth yl, and prop y l, contribute to its diverse biological activities. Ongoing research aims to fully elucidate its mechanisms of action and explore new therapeutic applications. As our understanding of drug design continues to evolve, compounds like this one are likely to play a crucial role in developing next-generation treatments for various diseases.